Cas no 16241-04-6 (Carbamothioic acid, dimethyl-, O-phenyl ester)

16241-04-6 structure
Product name:Carbamothioic acid, dimethyl-, O-phenyl ester
Carbamothioic acid, dimethyl-, O-phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamothioic acid, dimethyl-, O-phenyl ester
- O-phenyl N,N-dimethylcarbamothioate
- dimethylamino-methanethioic acid O-phenyl ester
- O-phenyl dimethylthiocarbamate
- DTXSID00500974
- SCHEMBL7781426
- phenyl N,N-dimethylthiocarbamate
- 16241-04-6
- O-Phenyl dimethylcarbamothioate
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- Inchi: InChI=1S/C9H11NOS/c1-10(2)9(12)11-8-6-4-3-5-7-8/h3-7H,1-2H3
- InChI Key: UIBSZFMNVHJSFL-UHFFFAOYSA-N
- SMILES: CN(C)C(=S)OC1=CC=CC=C1
Computed Properties
- Exact Mass: 181.05623
- Monoisotopic Mass: 181.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 44.6Ų
Experimental Properties
- PSA: 12.47
Carbamothioic acid, dimethyl-, O-phenyl ester Related Literature
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Ayrat M. Dimiev,Ayrat Gizzatov Chem. Commun., 2013,49, 2613-2615
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David V. Baxter,Kenneth G. Caulton,Wen-Chung Chiang,Malcolm H. Chisholm,Vincent F. DiStasi,Sylvain G. Dutremez,James D. Martin,William E. Streib New J. Chem., 2001,25, 400-407
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
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W. Avansi,C. L. P. Oliveira,C. Ribeiro,E. R. Leite,V. R. Mastelaro CrystEngComm, 2016,18, 7636-7641
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5. Synthesis of Bax(Bi0.5Na0.5)1−xTiO3 perovskite mesocrystals via a solvothermal topochemical process†Wenxiong Zhang,Yan Wang,Dengwei Hu,Xingang Kong,Shinobu Uemura,Takafumi Kusunose CrystEngComm, 2019,21, 3854-3862
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